[(3-Chloro-4-fluorophenyl)methyl](2-methylbutan-2-yl)amine

• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol
• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H17ClFN/c1-4-12(2,3)15-8-9-5-6-11(14)10(13)7-9/h5-7,15H,4,8H2,1-3H3
• InChI Key: DUSQKPBBAWTIDT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC(=C(C=C1)F)Cl

Description

(3-Chloro-4-fluorophenyl)methylamine (CAS: 1531562-87-4) is a secondary amine with the molecular formula C₁₂H₁₇ClFN and a molecular weight of 229.72 g/mol . The compound features a 3-chloro-4-fluorophenylmethyl group attached to a sterically hindered 2-methylbutan-2-yl substituent. This structural motif is characteristic of amines designed for enhanced metabolic stability and lipophilicity, which are critical in pharmaceutical and agrochemical applications.

For example, describes the preparation of N-methyl-4-(3-aminophenyl)-3-butan-1-amine by reacting methylamine with a chloro-intermediate. Similarly, highlights the use of 3-chloro-4-fluorophenyl derivatives in coupling reactions, implying that the target compound might be synthesized from a chloro-precursor and 2-methylbutan-2-ylamine under reflux conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-4-fluorophenyl)methylamine typically involves the reaction of 3-chloro-4-fluorobenzyl chloride with 2-methylbutan-2-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-4-fluorophenyl)methylamine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The amine group can be oxidized to form corresponding imines or reduced to form secondary amines.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form biaryl compounds.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids in the presence of bases like potassium carbonate.

Major Products

Substitution: Products with different substituents on the phenyl ring.

Oxidation: Imines or nitriles.

Reduction: Secondary amines.

Coupling: Biaryl compounds.

Scientific Research Applications

(3-Chloro-4-fluorophenyl)methylamine is used in various scientific research fields:

Chemistry: As a building block in organic synthesis and for studying reaction mechanisms.

Biology: In the development of bioactive molecules and studying enzyme interactions.

Industry: Used in the synthesis of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (3-Chloro-4-fluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of chlorine and fluorine atoms enhances its binding affinity and selectivity. The compound can modulate the activity of its targets by acting as an agonist or antagonist, depending on the context .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following compounds share structural similarities with the target molecule, differing primarily in substituents on the aromatic ring or the amine group:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number
(3-Chloro-4-fluorophenyl)methylamine	C₈H₉ClFN	173.62	Methylamine, 3-Cl-4-F-phenylmethyl	381236-43-7
(2,4-Dichlorophenyl)methylamine	C₁₂H₁₇Cl₂N	246.18	2,4-Dichlorophenylmethyl	931991-22-9
Target Compound	C₁₂H₁₇ClFN	229.72	3-Cl-4-F-phenylmethyl, 2-methylbutan-2-yl	1531562-87-4

Key Observations :

Lipophilicity :

• The target compound’s 2-methylbutan-2-yl group increases lipophilicity compared to the methyl-substituted analog (C₈H₉ClFN, ). This aligns with , where bulkier alkyl chains correlate with higher logP values in HPLC-based lipophilicity studies .
• The dichlorophenyl analog (C₁₂H₁₇Cl₂N, ) exhibits higher molecular weight and lipophilicity due to two chlorine atoms, but lacks the electronic effects of fluorine .

In contrast, the dichlorophenyl analog () has stronger electron-withdrawing properties but reduced metabolic stability due to the absence of fluorine . The methylamine analog () has a smaller substituent, reducing steric hindrance and possibly increasing reactivity in nucleophilic reactions .

Biological Relevance :

• highlights the use of 3-chloro-4-fluorophenyl derivatives in anticancer agents, suggesting that the target compound’s substituents may enhance selectivity for biological targets compared to dichlorophenyl or methylamine analogs .

Biological Activity

(3-Chloro-4-fluorophenyl)methylamine is an organic compound notable for its unique structural features, including a chlorinated and fluorinated phenyl ring and a branched alkyl amine group. This compound has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities.

Biological Activity Overview

The biological activity of (3-Chloro-4-fluorophenyl)methylamine is primarily associated with its interactions with various biological targets, such as enzymes and receptors. The presence of chlorine and fluorine atoms enhances its binding affinity, making it a candidate for drug development.

Interaction Studies

• Enzyme Inhibition : Preliminary studies suggest that compounds with similar structures may exhibit inhibitory activity against histone deacetylases (HDACs), which are critical in cancer biology. For instance, related compounds have shown IC50 values in the nanomolar range against specific HDAC isoforms, indicating potential as therapeutic agents for cancer treatment .
• Antitumor Activity : Research indicates that structurally similar compounds can inhibit tumor cell growth. For example, one study reported that a related compound exhibited an IC50 value of 1.30 μM against HepG2 cells . While specific data on (3-Chloro-4-fluorophenyl)methylamine is limited, the structural motifs suggest potential antitumor properties.
• Tyrosinase Inhibition : Recent studies have highlighted the effectiveness of the 3-chloro-4-fluorophenyl moiety in inhibiting tyrosinase, an enzyme involved in melanin production. This inhibition could have implications for skin-related disorders and cosmetic applications .

Case Study 1: HDAC Inhibition

A study focusing on fluorinated benzamide derivatives revealed that fluorine substitution significantly improved selectivity and potency against HDAC isoforms. The compound's structural similarity to these derivatives suggests potential for similar biological activities .

Case Study 2: Tyrosinase Activity

In a series of experiments assessing the impact of various substituents on tyrosinase inhibition, compounds containing the 3-chloro-4-fluorophenyl motif showed enhanced inhibitory activity compared to their non-fluorinated counterparts. Molecular docking studies supported these findings, indicating favorable interactions at the catalytic site of tyrosinase .

Comparative Analysis with Similar Compounds

Compound Name	CAS Number	Key Features	Biological Activity
(3-Chloro-4-fluorophenyl)methylamine	1531562-87-4	Chlorine and fluorine substitutions	Potential HDAC inhibitor
(4-Chloro-3-fluorophenyl)methylamine	61652353	Different halogen positioning	Antitumor activity reported
N-(2-Amino-4-Fluorophenyl)-4-bis(2-chloroethyl)-aminobenzamide	N/A	Fluorine substitution	Potent against HDAC3